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Compound of Interest

Compound Name: 2-Isopropoxy-3-methoxyphenol

CAS No.: 103275-75-8

Cat. No.: B561535 Get Quote

In the landscape of drug discovery and chemical synthesis, novel compounds are the lifeblood

of innovation. 2-Isopropoxy-3-methoxyphenol represents one such molecule, offering

potential as a building block in complex organic synthesis. However, its novelty means that

comprehensive, peer-reviewed safety data is not yet publicly available.

As laboratory professionals, our commitment to safety cannot be deferred. This guide employs

a scientifically rigorous surrogate-based safety assessment, a standard and trusted

methodology in toxicology and chemical safety for compounds with limited data. By analyzing

the known hazards of structurally analogous chemicals—primarily 2-Isopropoxyphenol and 3-

Methoxyphenol, as well as the broader phenol class—we can extrapolate a robust and

conservative safety protocol. This document is designed to empower researchers to handle 2-
isopropoxy-3-methoxyphenol with the highest degree of caution and preparedness, ensuring

that scientific advancement and personal safety proceed in tandem.

The core principle of this guide is proactive hazard mitigation. Every protocol and

recommendation is rooted in the chemical causality of the functional groups present in the

molecule: the phenolic hydroxyl group, known for its corrosivity and potential for systemic

toxicity, and the ether linkages, which influence the compound's physical properties and

absorption characteristics.

Table 1: Physicochemical Properties of 2-Isopropoxy-3-methoxyphenol and Key Surrogates
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Property
2-Isopropoxy-3-
methoxyphenol
(Predicted)

2-
Isopropoxyphenol[
1]

3-
Methoxyphenol[2]

Molecular Formula C₁₀H₁₄O₃ C₉H₁₂O₂ C₇H₈O₂

Molecular Weight 182.22 g/mol 152.19 g/mol 124.14 g/mol

Appearance
N/A (Likely Liquid or

Low-Melting Solid)
Solid Clear pink-red liquid

Boiling Point N/A 100 - 102 °C 113-115 °C / 5 mmHg

Flash Point N/A Combustible Liquid[3]
>110 °C (>230 °F)[2]

[4]

Section 1: Inferred Hazard Identification and
Classification
Based on the GHS classifications of its structural analogs, 2-isopropoxy-3-methoxyphenol
must be handled as a hazardous substance. The phenolic moiety is the primary driver of its

toxicological profile. Phenols are known to be corrosive and can be readily absorbed through

the skin, leading to systemic toxicity.[5][6] The presence of both isopropoxy and methoxy

groups may modulate its lipophilicity, potentially affecting its rate of dermal absorption.

Table 2: Inferred GHS Hazard Classification
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Hazard Class Category
Inferred Hazard
Statement

Basis from
Surrogates

Acute Toxicity, Dermal Category 3
H311: Toxic in contact

with skin.

Based on 3-

Methoxyphenol

classification.[7]

Acute Toxicity, Oral Category 4
H302: Harmful if

swallowed.

Based on 3-

Methoxyphenol

classification.[7]

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation.

Consistent across 2-

Isopropoxyphenol and

3-Methoxyphenol.[1]

[3][7]

Serious Eye

Damage/Irritation
Category 1

H318: Causes serious

eye damage.

This is a conservative

classification based

on the severe

warnings for 3-

Methoxyphenol, which

can cause blindness.

[7]

STOT - Single

Exposure
Category 3

H335: May cause

respiratory irritation.

Based on 2-

Isopropoxyphenol

classification.[1][3]

Key Mechanistic Insights:

Corrosivity: The acidic proton of the phenolic hydroxyl group is responsible for its ability to

denature proteins, causing chemical burns to the skin and severe damage to the eyes.

Systemic Toxicity: Phenol and its derivatives can penetrate the skin and enter the

bloodstream, where they can exert toxic effects on the central nervous system, liver, and

kidneys.[8] The anesthetic effect of phenol can be particularly insidious, as it may cause

extensive tissue damage before significant pain is felt.[6]
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Section 2: Exposure Controls & Personal Protective
Equipment (PPE)
A multi-layered approach to exposure control is mandatory. This begins with engineering

controls, supplemented by a rigorous PPE protocol.

Engineering Controls
All handling of 2-isopropoxy-3-methoxyphenol, including weighing, transferring, and use in

reactions, must be performed inside a certified chemical fume hood.[9][10] The fume hood

provides the primary line of defense against the inhalation of vapors and protects the user from

splashes. The work area should be equipped with an immediately accessible eyewash station

and a safety shower.

Personal Protective Equipment (PPE)
PPE is not a substitute for safe work practices and engineering controls but is the final barrier

between the researcher and the chemical. The selection of PPE must be based on a thorough

risk assessment.

Eye and Face Protection: Due to the high risk of severe eye damage, chemical safety

goggles in conjunction with a full-face shield are required whenever there is a risk of

splashing.[11] Standard safety glasses are insufficient.

Hand Protection: At a minimum, nitrile gloves should be worn. However, given the rapid skin

absorption of phenols, it is crucial to consult the glove manufacturer's chemical resistance

data. For prolonged work or larger quantities, using double gloves (a lighter nitrile glove

under a heavier, chemical-resistant glove like neoprene or butyl rubber) is a highly

recommended practice.[12] Gloves must be inspected for tears or pinholes before each use

and changed immediately upon known or suspected contamination.

Body Protection: A flame-retardant laboratory coat with long sleeves and tight-fitting cuffs is

mandatory.[9] For operations with a significant splash potential, a chemically resistant apron

or coveralls should be worn over the lab coat.[13] Do not wear shorts, skirts, or open-toed

shoes in the laboratory.
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Respiratory Protection: When used within a certified fume hood, additional respiratory

protection is typically not required. In the event of a fume hood failure or a large spill, an air-

purifying respirator (APR) with organic vapor cartridges or a self-contained breathing

apparatus (SCBA) would be necessary.[11][14]

Mandatory PPE for Handling

Full Face Shield

Chemical Safety Goggles

Flame-Retardant Lab Coat

Double Gloves (Nitrile/Neoprene)

Researcher

Wears

Wears

Wears

Wears

Click to download full resolution via product page

Caption: Required Personal Protective Equipment ensemble.

Section 3: Step-by-Step Safe Handling Protocol
This protocol is designed to be a self-validating system, where each step confirms the safety of

the subsequent action.
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Pre-Handling Verification:

Confirm that the chemical fume hood has a current certification and is functioning correctly

(check airflow monitor).

Locate the nearest eyewash station, safety shower, and spill kit. Ensure the pathway is

clear.

Assemble all necessary chemicals and equipment within the fume hood to minimize traffic

in and out of the containment area.

Don all required PPE as specified in Section 2.2.

Chemical Handling and Dispensing:

Keep the container of 2-isopropoxy-3-methoxyphenol tightly closed when not in use.[10]

[15]

Perform all transfers and dispensing of the chemical slowly and carefully to avoid splashes

and aerosol generation. Use a funnel for liquid transfers.[9]

If the compound is a solid, use a scoop or spatula for transfers. Avoid creating dust.

Work with the smallest quantity of the substance necessary for the experiment.[10]

Ensure all containers are clearly and accurately labeled.

Post-Handling Procedures:

Upon completion of work, tightly cap all containers of the chemical and any waste

generated.

Decontaminate the work surface within the fume hood with an appropriate solvent (e.g.,

70% ethanol), followed by soap and water.

Remove PPE in the correct order to avoid self-contamination: first remove outer gloves (if

double-gloving), then face shield, goggles, lab coat, and finally inner gloves.
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Wash hands thoroughly with soap and water after removing gloves.[16]

Section 4: Emergency Response Protocols
Rapid and correct response in an emergency is critical to mitigating harm.

Exposure Scenarios
Eye Contact: Immediately flush the eyes with copious amounts of water at an eyewash

station for at least 20 minutes, holding the eyelids open.[6] Do not delay. Seek immediate

medical attention.[4][7]

Skin Contact: This is a medical emergency.

Immediately remove all contaminated clothing while under a safety shower.[6]

Flush the affected area with large volumes of water for at least 15 minutes.[4]

After the initial water flush, if available and you are trained to do so, repeatedly swab the

affected area with Polyethylene Glycol 300 or 400 (PEG-300/400) for at least 30 minutes.

[5][6] This is a specific and highly effective decontamination method for phenol exposure.

Seek immediate medical attention. Inform the medical personnel that the exposure

involved a phenol derivative.

Inhalation: Move the affected person to fresh air immediately.[3][5] If breathing is difficult or

stops, provide artificial respiration (if trained) and seek immediate medical attention.

Ingestion: Do NOT induce vomiting.[7] If the person is conscious and alert, rinse their mouth

with water and have them drink 2-4 cupfuls of water or milk.[4][5] Seek immediate medical

attention.

Chemical Spill Response
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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